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Compound of Interest

Compound Name: 9(Z)-Tetradecenoyl chloride

Cat. No.: B8262219 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety information for 9(Z)-
Tetradecenoyl chloride (CAS No. 95548-25-7).[1] Due to the limited availability of a specific

Safety Data Sheet (SDS) for this compound, this guide incorporates data from closely related

acyl chlorides to provide a thorough understanding of the potential hazards and safe handling

procedures. All data extrapolated from other compounds will be clearly indicated.

Chemical and Physical Properties
9(Z)-Tetradecenoyl chloride is an unsaturated fatty acyl chloride.[1] Its key identifiers and

physical properties are summarized below. Data for similar compounds are provided for context

and comparison.
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Property
9(Z)-Tetradecenoyl
chloride

(Z)-9-Octadecenoyl
chloride (Oleoyl
chloride)

Tetradecanoyl
chloride (Myristoyl
chloride)

CAS Number 95548-25-7[1] 112-77-6 112-64-1[2]

Molecular Formula C₁₄H₂₅ClO[1] C₁₈H₃₃ClO[3] C₁₄H₂₇ClO

Molecular Weight 244.8 g/mol [1] 300.91 g/mol [3] 246.82 g/mol

Appearance Liquid[1] Oil / Liquid[3] Liquid

Boiling Point Not available 193 °C @ 4 mmHg[3] 149 °C @ 5 mmHg

Density Not available 0.91 g/mL at 25 °C[3] 0.903 g/mL at 25 °C

Flash Point Not available >230 °F[3] >230 °F

Solubility Not available
Slightly soluble in

Chloroform[3]
Reacts with water

Purity >99%[1] Not specified >95%[2]

Storage Freezer[1] Not specified

Dry, cool, well-

ventilated place away

from moisture[2]

Hazard Identification and GHS Classification
As an acyl chloride, 9(Z)-Tetradecenoyl chloride is expected to be a corrosive and reactive

compound. The following GHS hazard classifications are based on data for similar acyl

chlorides and should be considered applicable.

Skin Corrosion/Irritation: Category 1A - Causes severe skin burns and eye damage.[4]

Serious Eye Damage/Eye Irritation: Category 1 - Causes serious eye damage.[4]

Acute Toxicity, Inhalation: Category 3 - Toxic if inhaled.[4]

Specific Target Organ Toxicity (Single Exposure): Category 3 - May cause respiratory

irritation.[4]
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Hazard Statements (H-Statements):

H314: Causes severe skin burns and eye damage.[4]

H331: Toxic if inhaled.[4]

H335: May cause respiratory irritation.[4]

Precautionary Statements (P-Statements):

P260: Do not breathe dust/fume/gas/mist/vapors/spray.[4][5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4][5]

P301 + P330 + P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[4]

P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.[4]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[4]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4]

P310: Immediately call a POISON CENTER or doctor/physician.[4]

Experimental Protocols: Safe Handling and
Emergency Procedures
Standard Handling Protocol for Acyl Chlorides
Given the moisture-sensitive and corrosive nature of 9(Z)-Tetradecenoyl chloride, all

manipulations should be performed in a controlled environment.

Preparation:

Work in a certified chemical fume hood with the sash at the lowest practical height.
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Ensure an emergency shower and eyewash station are readily accessible.

Gather all necessary personal protective equipment (PPE): chemical-resistant gloves

(e.g., nitrile or neoprene), a flame-retardant lab coat, and tightly sealed safety goggles or a

face shield.

Prepare a quenching solution (e.g., a dilute solution of sodium bicarbonate) to neutralize

any spills or residual reagent.

Handling:

Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent reaction with

moisture.[2]

Use clean, dry glassware and syringes.

When transferring the liquid, use a syringe or cannula technique to minimize exposure to

air.

Avoid heating the compound unless necessary, and if so, use a well-controlled heating

mantle and a reflux condenser.

Waste Disposal:

Quench any residual 9(Z)-Tetradecenoyl chloride by slowly adding it to a stirred, cooled

solution of a weak base (e.g., sodium bicarbonate).

Dispose of the neutralized waste in accordance with local and institutional regulations.

Contaminated materials (e.g., gloves, paper towels) should be placed in a sealed

container and disposed of as hazardous waste.

Emergency Response Protocol
Spill:

Evacuate the immediate area.
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Wear appropriate PPE, including respiratory protection if the spill is large or in a poorly

ventilated area.

Contain the spill using an inert absorbent material (e.g., vermiculite, dry sand). Do not use

combustible materials like paper towels.

Carefully collect the absorbed material into a sealed, labeled container for hazardous waste

disposal.

Neutralize the spill area with a weak base solution, followed by a thorough cleaning with

soap and water.

Fire:

Use a dry chemical, carbon dioxide, or foam extinguisher. Do not use water, as acyl

chlorides react violently with it.

If the fire is significant, evacuate the area and call emergency services.

Wear self-contained breathing apparatus (SCBA) if there is a risk of inhaling fumes.

Visualized Workflows
The following diagrams illustrate key logical and experimental workflows for the safe handling

of 9(Z)-Tetradecenoyl chloride.
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Figure 1: Hazard Identification and Mitigation Workflow for 9(Z)-Tetradecenoyl chloride.
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Figure 2: Emergency Response Protocol for Personal Exposure to 9(Z)-Tetradecenoyl
chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. larodan.com [larodan.com]

2. fishersci.com [fishersci.com]

3. (z)-9-octadecenoylchlorid [chembk.com]

4. sigmaaldrich.com [sigmaaldrich.com]

5. tcichemicals.com [tcichemicals.com]

To cite this document: BenchChem. [Technical Guide to the Safe Handling of 9(Z)-
Tetradecenoyl Chloride]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b8262219?utm_src=pdf-body-img
https://www.benchchem.com/product/b8262219?utm_src=pdf-body
https://www.benchchem.com/product/b8262219?utm_src=pdf-body
https://www.benchchem.com/product/b8262219?utm_src=pdf-custom-synthesis
https://www.larodan.com/product/9z-tetradecenoyl-chloride/
https://www.fishersci.com/store/msds?partNumber=AC180630050&countryCode=US&language=en
https://www.chembk.com/en/chem/(z)-9-octadecenoylchlorid
https://www.sigmaaldrich.com/HK/en/sds/aldrich/120871?userType=undefined
https://www.tcichemicals.com/CA/en/sds/T2048_US_EN.pdf
https://www.benchchem.com/product/b8262219#material-safety-data-sheet-msds-for-9-z-tetradecenoyl-chloride
https://www.benchchem.com/product/b8262219#material-safety-data-sheet-msds-for-9-z-tetradecenoyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8262219?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b8262219#material-safety-data-sheet-msds-for-9-z-
tetradecenoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b8262219#material-safety-data-sheet-msds-for-9-z-tetradecenoyl-chloride
https://www.benchchem.com/product/b8262219#material-safety-data-sheet-msds-for-9-z-tetradecenoyl-chloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8262219?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8262219?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

